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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545

For researchers, scientists, and drug development professionals selecting high-performance
materials, the choice between beryllium-containing and beryllium-free copper alloys is a critical
one, balancing performance with safety considerations. This guide provides an objective
comparison of the performance of a prominent copper beryllium alloy, C17200, against two
leading beryllium-free alternatives: ToughMet® 3 (C72900) and C18000. A broader comparison
including C17510 (a high-conductivity copper beryllium alloy) and C17410 (a beryllium-free
alternative) is also presented to offer a wider perspective.

Performance Data Comparison

The following tables summarize the key mechanical and physical properties of the selected
alloys. Data is presented for various tempers (conditions of heat treatment and/or work
hardening) where available, as these significantly influence the material's final performance
characteristics.

Table 1: Mechanical and Physical Properties of High-Strength Copper Alloys

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1143545?utm_src=pdf-interest
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

ToughMet® 3 ]
C17200 (Copper C18000 (Beryllium-
Property . (C72900)
Beryllium) . Free)
(Beryllium-Free)

Tensile Strength (ksi) 165 - 220 110 - 150+ 85-100
Yield Strength (0.2%
_ 145 - 180+ 90 - 125+ 70 - 90
offset) (ksi)
Elongation (%) 1-10 7-20 10-20
Hardness (Rockwell
0 36 -45 22 - 34+ ~B90-94 (Rockwell B)
Electrical Conductivity
22 -27 7-15 48 - 60
(% IACS)
Thermal Conductivity
105-121 ~38 ~225[1]
(W/m-K)
Stress Relaxation Very Good to
] Excellent Good to Very Good
Resistance Excellent

Table 2: Broader Comparison with High-Conductivity Alternatives

Property C17510 (Copper Beryllium) C17410 (Beryllium-Free)
Tensile Strength (ksi) 100 - 140 109 - 131[2]
Yield Strength (0.2% offset)

_ 80 - 125 94 - 126[2]
(ksi)
Elongation (%) 4 - 20[3] 7-17[2]
Hardness (Rockwell B) 92 - 100[3] 95 - 102[2]
Electrical Conductivity (%

45 - 60[3] ~50[2]

IACS)
Thermal Conductivity (W/m-K) ~208 ~230[2]
Stress Relaxation Resistance Very Good Good to Very Good[4]
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Experimental Protocols

The data presented in this guide is determined through standardized testing methodologies.
Below are detailed descriptions of the key experimental protocols.

Mechanical Properties Testing
1. Tensile Testing (ASTM E8/E8M)

Tensile testing is a fundamental materials science and engineering test in which a sample is
subjected to a controlled tension until failure. The properties determined from this test include
ultimate tensile strength, yield strength, and elongation.[5][6]

e Specimen Preparation: A standardized specimen is machined from the alloy material. The
dimensions of the specimen are critical and are defined in the ASTM E8 standard. Common
specimen shapes are round or flat with a defined gauge length.

e Test Procedure:

o

The cross-sectional area of the specimen’s gauge length is precisely measured.
o The specimen is mounted securely in the grips of a universal testing machine.
o An extensometer is attached to the gauge section to measure elongation accurately.

o Auniaxial tensile load is applied at a controlled rate. The rate of loading is specified in the
standard and can be based on strain rate, stress rate, or crosshead speed.

o The load and the corresponding elongation are continuously recorded until the specimen
fractures.

o Data Analysis:

o Tensile Strength: The maximum stress the material can withstand before fracture. It is
calculated by dividing the maximum load by the original cross-sectional area.

o Yield Strength: The stress at which the material begins to deform plastically. It is often
determined using the 0.2% offset method, where a line parallel to the initial linear portion
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of the stress-strain curve is drawn from 0.2% strain, and the intersection with the curve
defines the yield strength.

o Elongation: A measure of the material's ductility, calculated as the percentage increase in
the gauge length after fracture.

Physical Properties Testing
2. Electrical Resistivity and Conductivity (ASTM B193)

This method determines the electrical resistivity of a metallic conductor material, from which
conductivity is calculated.

e Specimen Preparation: The test specimen can be in the form of a wire, rod, bar, or strip with
a uniform cross-section. The dimensions (length and cross-sectional area) and weight are
accurately measured.

e Test Procedure:

o The electrical resistance of a defined length of the specimen is measured. For low-
resistance samples, a four-point probe method (Kelvin method) is typically used to
eliminate errors from contact resistance.

o In the four-point probe method, a constant current is passed through the two outer probes,
and the voltage drop is measured across the two inner probes.

o The temperature of the specimen is measured and the resistance is corrected to a
reference temperature (usually 20°C).

e Data Analysis:

o Volume Resistivity (p): Calculated using the formula p = (R *A) / L, where R is the
measured resistance, A is the cross-sectional area, and L is the length between the
voltage probes.

o Electrical Conductivity (% IACS): The reciprocal of the volume resistivity, often expressed
as a percentage of the International Annealed Copper Standard (IACS).

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

3. Thermal Conductivity (ASTM E1225)

The guarded-comparative-longitudinal heat flow technique is a steady-state method used to
determine the thermal conductivity of solids.[7][8]

o Apparatus: The setup consists of a test specimen positioned between two reference
materials of known thermal conductivity. A heater is placed at one end of the stack, and a
heat sink at the other, creating a longitudinal heat flow. The entire assembly is insulated to
minimize radial heat loss.

o Test Procedure:

o The specimen is machined to a specific geometry and placed in the test stack under a
compressive load to ensure good thermal contact.

o The heater is turned on, and the system is allowed to reach a steady state, where the
temperature at various points along the stack remains constant over time.

o Temperatures are measured at precise locations along the reference materials and the
test specimen using thermocouples.

o Data Analysis:

o The temperature gradients across the two reference materials and the test specimen are
determined.

o The heat flux through the reference materials is calculated using their known thermal
conductivity and the measured temperature gradients.

o Assuming a uniform heat flux through the stack, the thermal conductivity of the test
specimen is calculated using the measured temperature gradient across it and the
calculated heat flux.

4. Stress Relaxation (ASTM E328)

Stress relaxation is the time-dependent decrease in stress in a material held at a constant
strain. This is a critical property for components like springs and electrical contacts.
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e Specimen Preparation: The specimen is prepared according to the specific test configuration
(tension, compression, or bending).

e Test Procedure:

o The specimen is loaded to a predetermined initial stress or strain at a specified
temperature.

o The strain is then held constant for the duration of the test.

o The load (and therefore the stress) required to maintain the constant strain is monitored
over time.

o Data Analysis: The results are typically presented as the remaining stress (as a percentage
of the initial stress) as a function of time at a given temperature.

Visualizing Workflows and Relationships

To aid in the understanding of the material characterization and selection process, the following
diagrams are provided.
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Experimental Workflow for Material Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://astrup.no/content/download/7232/36299/version/2/file/9-+ToughMet+3++C72900+Alloy+Wire.pdf
https://www.azom.com/article.aspx?ArticleID=8820
https://ibcadvancedalloys.com/wp-content/uploads/2017/11/C17510-Product-Data-Sheet.pdf
https://www.lookpolymers.com/polymer_Materion-Beryllium-Copper-Alloy-174-Strip-HT-TH04-Temper-UNS-C17410.php
https://www.lookpolymers.com/polymer_Materion-Beryllium-Copper-Alloy-174-Strip-HT-TH04-Temper-UNS-C17410.php
https://kmac-distribution.com/technical/1751-beryllium-copper.htm
https://kmac-distribution.com/technical/1751-beryllium-copper.htm
http://www.alb-copperalloys.com/beryllium-copper-strip/C17410-alloy-174/
http://www.alb-copperalloys.com/beryllium-copper-strip/C17410-alloy-174/
https://www.um-alloy.com/C17410-Copper-Beryllium-Alloy-p6381616.html
https://www.azom.com/article.aspx?ArticleID=6322
https://www.benchchem.com/product/b1143545#beryllium-free-copper-alloys-vs-copper-beryllium-performance
https://www.benchchem.com/product/b1143545#beryllium-free-copper-alloys-vs-copper-beryllium-performance
https://www.benchchem.com/product/b1143545#beryllium-free-copper-alloys-vs-copper-beryllium-performance
https://www.benchchem.com/product/b1143545#beryllium-free-copper-alloys-vs-copper-beryllium-performance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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